Cas no 1248443-59-5 (2-(Butan-2-yloxy)pyridin-4-amine)

• Product Name: 2-(Butan-2-yloxy)pyridin-4-amine
• CAS No: 1248443-59-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5745263
• PubChem ID: 61708867
• Update Time: 2025-06-11

2-(Butan-2-yloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010977466
• CS-0283920
• 2-(Sec-butoxy)pyridin-4-amine
• 2-(butan-2-yloxy)pyridin-4-amine
• EN300-1258801
• 1248443-59-5
• 4-Pyridinamine, 2-(1-methylpropoxy)-
• 2-(Butan-2-yloxy)pyridin-4-amine

• Inchi： 1S/C9H14N2O/c1-3-7(2)12-9-6-8(10)4-5-11-9/h4-7H,3H2,1-2H3,(H2,10,11)
• InChI Key： FDFQZZPJGKWZNU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)C(C)CC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 299.9±20.0 °C(Predicted)
• pka: 7.04±0.50(Predicted)

Additional information on 2-(Butan-2-yloxy)pyridin-4-amine

Recent Advances in the Study of 2-(Butan-2-yloxy)pyridin-4-amine (CAS: 1248443-59-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Butan-2-yloxy)pyridin-4-amine (CAS: 1248443-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and butyloxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of 2-(Butan-2-yloxy)pyridin-4-amine as a building block in the synthesis of more complex pharmaceutical agents. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The compound's ability to modulate specific enzymatic activities has been demonstrated in preclinical studies, highlighting its versatility and efficacy.

In addition to its applications in oncology, recent investigations have explored the anti-inflammatory properties of 2-(Butan-2-yloxy)pyridin-4-amine. Studies indicate that this compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases. The precise molecular interactions responsible for this effect are currently under investigation, with preliminary data suggesting a unique binding affinity to certain immune receptors.

Another noteworthy development is the use of 2-(Butan-2-yloxy)pyridin-4-amine in the design of prodrugs. Its chemical structure allows for modifications that enhance bioavailability and target specificity. Recent publications have detailed innovative synthetic routes to optimize the compound's pharmacokinetic profile, addressing challenges such as solubility and metabolic stability.

Despite these advancements, challenges remain in the clinical translation of 2-(Butan-2-yloxy)pyridin-4-amine-based therapies. Issues such as toxicity profiles and long-term effects require further elucidation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses.

In conclusion, 2-(Butan-2-yloxy)pyridin-4-amine (CAS: 1248443-59-5) represents a promising scaffold in medicinal chemistry. Its diverse applications, from kinase inhibition to anti-inflammatory effects, underscore its potential as a multifunctional therapeutic agent. Future research will likely focus on refining its properties and expanding its therapeutic indications, paving the way for novel drug discoveries.